Cas no 2229420-62-4 (3,4,5-trimethoxybenzene-1-sulfonyl fluoride)

• Product Name: 3,4,5-trimethoxybenzene-1-sulfonyl fluoride
• CAS No: 2229420-62-4
• MF: C₉H₁₁FO₅S
• MW: 250.244045495987
• CID: 5889050
• PubChem ID: 165869191
• Update Time: 2025-06-14

3,4,5-trimethoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxybenzene-1-sulfonyl fluoride
• EN300-1990365
• 2229420-62-4

• Inchi： 1S/C9H11FO5S/c1-13-7-4-6(16(10,11)12)5-8(14-2)9(7)15-3/h4-5H,1-3H3
• InChI Key： VDKATTIDRRFHLG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)OC)OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 250.03112278g/mol
• Monoisotopic Mass: 250.03112278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.2Ų

Additional information on 3,4,5-trimethoxybenzene-1-sulfonyl fluoride

Recent Advances in the Application of 3,4,5-Trimethoxybenzene-1-sulfonyl Fluoride (CAS: 2229420-62-4) in Chemical Biology and Drug Discovery

3,4,5-Trimethoxybenzene-1-sulfonyl fluoride (TMSF, CAS: 2229420-62-4) has emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry. Recent studies highlight its utility as a covalent inhibitor scaffold and its role in targeting serine hydrolases, a diverse enzyme family implicated in numerous physiological and pathological processes. The unique reactivity profile of TMSF, combining the sulfonyl fluoride warhead with a trimethoxyphenyl moiety, enables selective modification of biological targets, making it a valuable tool for activity-based protein profiling (ABPP) and drug discovery.

A 2023 study published in Journal of Medicinal Chemistry demonstrated TMSF's efficacy in developing selective covalent inhibitors for fatty acid amide hydrolase (FAAH), an enzyme involved in endocannabinoid signaling. The researchers utilized structure-activity relationship (SAR) studies to optimize TMSF derivatives, achieving nanomolar potency and exceptional selectivity over other serine hydrolases. This work underscores TMSF's potential as a privileged scaffold for designing next-generation covalent therapeutics with improved pharmacological properties.

In chemical proteomics, TMSF has gained attention as an ABPP probe due to its balanced reactivity and cell permeability. A recent Nature Chemical Biology publication (2024) reported the development of TMSF-based fluorescent probes for live-cell imaging of serine hydrolase activity. These probes enabled real-time visualization of enzyme dynamics in cancer cells, providing new insights into metabolic reprogramming during tumor progression. The study also identified several previously uncharacterized hydrolases as potential therapeutic targets in oncology.

The synthetic versatility of TMSF has been further demonstrated in a 2024 Angewandte Chemie paper, where it served as a key intermediate for constructing sulfonamide-linked PROTACs (proteolysis-targeting chimeras). Researchers successfully developed bifunctional molecules that selectively degrade disease-relevant proteins by leveraging TMSF's ability to form stable covalent bonds with target proteins while maintaining compatibility with E3 ligase recruitment.

From a safety and ADME perspective, recent pharmacokinetic studies of TMSF derivatives show promising profiles, with good oral bioavailability and favorable tissue distribution patterns. A 2023 Drug Metabolism and Disposition study reported that the trimethoxy substitution pattern significantly improves metabolic stability compared to simpler sulfonyl fluoride analogs, addressing a key challenge in developing covalent drugs with suitable half-lives.

Looking forward, TMSF (2229420-62-4) continues to attract significant research interest across multiple fronts. Current investigations are exploring its application in targeted protein degradation, chemical immunology, and as a modular scaffold for covalent inhibitor libraries. The compound's unique combination of synthetic accessibility, tunable reactivity, and biological relevance positions it as a valuable tool for both basic research and translational drug discovery efforts in the coming years.